1-(5-methyl-2-furoyl)-4-(2-phenylethyl)piperazine

• IUPAC Name: (5-methylfuran-2-yl)-[4-(2-phenylethyl)piperazin-1-yl]methanone
• InChI: InChI=1S/C18H22N2O2/c1-15-7-8-17(22-15)18(21)20-13-11-19(12-14-20)10-9-16-5-3-2-4-6-16/h2-8H,9-14H2,1H3
• InChI Key: SOKRTSHEIRANJY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(O1)C(=O)N2CCN(CC2)CCC3=CC=CC=C3
• Molecular Formula: C18H22N2O2
• Molecular Weight: 298.4 g/mol

Description

1-(5-methyl-2-furoyl)-4-(2-phenylethyl)piperazine, also known as MFP, is a synthetic compound that has been extensively studied for its potential applications in the field of medicinal chemistry. It is a piperazine derivative that exhibits a unique combination of pharmacological properties, making it a promising candidate for the development of new therapeutic agents. In

Mechanism of Action

The exact mechanism of action of 1-(5-methyl-2-furoyl)-4-(2-phenylethyl)piperazine is not fully understood, but it is believed to act through multiple pathways. 1-(5-methyl-2-furoyl)-4-(2-phenylethyl)piperazine has been shown to bind to several receptors, including dopamine D2, serotonin 5-HT1A, and adrenergic α2 receptors, which are involved in the regulation of mood and behavior. 1-(5-methyl-2-furoyl)-4-(2-phenylethyl)piperazine has also been shown to modulate the activity of several enzymes and transporters that are involved in the metabolism and uptake of neurotransmitters.
Biochemical and Physiological Effects
1-(5-methyl-2-furoyl)-4-(2-phenylethyl)piperazine exhibits a wide range of biochemical and physiological effects, including antipsychotic, anxiolytic, and antidepressant effects. 1-(5-methyl-2-furoyl)-4-(2-phenylethyl)piperazine has been shown to increase the levels of dopamine, serotonin, and norepinephrine in the brain, which are involved in the regulation of mood, cognition, and behavior. 1-(5-methyl-2-furoyl)-4-(2-phenylethyl)piperazine has also been shown to modulate the activity of several enzymes and transporters that are involved in the metabolism and uptake of neurotransmitters.

Advantages and Limitations for Lab Experiments

1-(5-methyl-2-furoyl)-4-(2-phenylethyl)piperazine has several advantages and limitations for lab experiments. One of the advantages is that it exhibits a wide range of pharmacological properties, making it a promising candidate for the development of new therapeutic agents. 1-(5-methyl-2-furoyl)-4-(2-phenylethyl)piperazine is also relatively easy to synthesize, and its synthesis has been optimized to increase yield and purity. One of the limitations of 1-(5-methyl-2-furoyl)-4-(2-phenylethyl)piperazine is that its exact mechanism of action is not fully understood, which makes it difficult to develop targeted therapies based on its pharmacology.

Future Directions

There are several future directions for the study of 1-(5-methyl-2-furoyl)-4-(2-phenylethyl)piperazine. One direction is to further investigate its mechanism of action and the pathways through which it exerts its pharmacological effects. Another direction is to develop targeted therapies based on the pharmacology of 1-(5-methyl-2-furoyl)-4-(2-phenylethyl)piperazine for the treatment of neurodegenerative disorders such as Alzheimer's and Parkinson's disease. Additionally, the potential use of 1-(5-methyl-2-furoyl)-4-(2-phenylethyl)piperazine as a tool for studying the regulation of neurotransmitter systems in the brain could also be explored.
Conclusion
In conclusion, 1-(5-methyl-2-furoyl)-4-(2-phenylethyl)piperazine, or 1-(5-methyl-2-furoyl)-4-(2-phenylethyl)piperazine, is a synthetic compound that exhibits a wide range of pharmacological properties and has potential applications in the field of medicinal chemistry. The synthesis of 1-(5-methyl-2-furoyl)-4-(2-phenylethyl)piperazine has been optimized to increase yield and purity, and various modifications have been made to the process to improve the efficiency of the reaction. 1-(5-methyl-2-furoyl)-4-(2-phenylethyl)piperazine has been extensively studied for its potential use in the treatment of neurodegenerative disorders such as Alzheimer's and Parkinson's disease, and its mechanism of action and pharmacology continue to be investigated.

Synthesis Methods

The synthesis of 1-(5-methyl-2-furoyl)-4-(2-phenylethyl)piperazine involves a multistep process that starts with the reaction of 2-phenylethylamine with 5-methyl-2-furoyl chloride in the presence of a base such as triethylamine. The resulting intermediate is then reacted with piperazine in the presence of a reducing agent such as sodium borohydride to yield the final product, 1-(5-methyl-2-furoyl)-4-(2-phenylethyl)piperazine. The synthesis of 1-(5-methyl-2-furoyl)-4-(2-phenylethyl)piperazine has been optimized to increase yield and purity, and various modifications have been made to the process to improve the efficiency of the reaction.

Scientific Research Applications

1-(5-methyl-2-furoyl)-4-(2-phenylethyl)piperazine has been extensively studied for its potential applications in the field of medicinal chemistry. It exhibits a wide range of pharmacological properties, including antipsychotic, anxiolytic, and antidepressant effects. 1-(5-methyl-2-furoyl)-4-(2-phenylethyl)piperazine has been shown to modulate the activity of several neurotransmitter systems, including dopamine, serotonin, and norepinephrine, which are involved in the regulation of mood, cognition, and behavior. 1-(5-methyl-2-furoyl)-4-(2-phenylethyl)piperazine has also been investigated for its potential use in the treatment of neurodegenerative disorders such as Alzheimer's and Parkinson's disease.